Cas no 2248284-19-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 2248284-19-5
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 6077972
• PubChem ID: 165978763
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248284-19-5
• EN300-6514425
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C15H10N2O5/c1-8-6-7-11(12(18)16-8)15(21)22-17-13(19)9-4-2-3-5-10(9)14(17)20/h2-7H,1H3,(H,16,18)
• InChI Key： PRBWWYSADPGNHE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C)NC1=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 2248284-19-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate, with the CAS number 2248284-19-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and features a unique structural combination of an isoindoline ring and a pyridine ring, both of which are known for their biological activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate is characterized by the presence of two key functional groups: the 1,3-dioxo group on the isoindoline ring and the 6-methyl and 2-oxo groups on the pyridine ring. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for various chemical and biological studies.

Recent research has focused on the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California found that this compound could protect neurons from oxidative stress-induced damage. This finding opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methyl-2-o xo -1 , 2 -d i hyd r op y r id ine - 3 -c ar b ox y la t e have also been studied extensively. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. These properties make it an attractive candidate for further preclinical and clinical studies.

Synthesis of 1,3-dioxo - 2 , 3 - di hy dr o - 1 H - i so in do l - 2 - y l 6 - me th y l - 2 - ox o - 1 , 2 - di hy dr op y ri di ne - 3 - ca r bo xyla te involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of an appropriate isoindoline derivative with a substituted pyridine carboxylic acid or ester. The choice of starting materials and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

In conclusion, 1 , 3 - d io xo - 2 , 3 - di hy dr o - 1 H - i so in do l - 2 - y l 6 - me th y l - 2 - ox o - 1 , 2 - di hy dr op y ri di ne - 3 - ca r bo xyla te (CAS No. 2248284–19–5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As more data become available, this compound may emerge as a valuable tool in the development of new drugs for treating inflammatory and neurodegenerative diseases.